Cas no 2248891-25-8 (1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
• CAS No: 2248891-25-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5452765
• PubChem ID: 138041412
• Update Time: 2023-11-27

1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2248891-25-8
• 1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
• EN300-26622437
• Z642039436
• (2-Methoxyphenyl)-(4-prop-2-ynylpiperazin-1-yl)methanone
• (2-Methoxyphenyl)[4-(2-propyn-1-yl)-1-piperazinyl]methanone

• Inchi： 1S/C15H18N2O2/c1-3-8-16-9-11-17(12-10-16)15(18)13-6-4-5-7-14(13)19-2/h1,4-7H,8-12H2,2H3
• InChI Key： YKKVRMKCLIYXNO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.8±45.0 °C(Predicted)
• pka: 5.16±0.10(Predicted)